Cas no 1691-93-6 (4-Trifluoroacetyl-3-methyl-1-phenyl-5-pyrazolone)

• Product Name: 4-Trifluoroacetyl-3-methyl-1-phenyl-5-pyrazolone
• CAS No: 1691-93-6
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• MDL: MFCD00143378
• CID: 117965
• PubChem ID: 87577057
• Update Time: 2024-11-01

4-Trifluoroacetyl-3-methyl-1-phenyl-5-pyrazolone Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-phenyl-4-(2,2,2-trifluoroacetyl)-1H-pyrazol-3(2H)-one
• 4-Trifluoroacetyl-3-methyl-1-phenyl-5-pyrazolone
• 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(2,2,2-trifluoroacetyl)-
• 3-methyl-1-phenyl-4-(2,2,2-trifluoroacetyl)-1H-pyrazol-5(4H)-one
• 1-phenyl-3-methyl-4-trifluoroacetylpyrazol-5-one
• 3-METHYL-1-PHENYL-4-TRIFLUOROACETYL-2-PYRAZOLIN-5-ONE
• 3-METHYL-1-PHENYL-4-TRIFLUOROACETYL-5-PYRAZOLONE
• 3-methyl-1-phenyl-4-trifluoroacetylpyrazol-5-one
• 5-HYDROXY-3-METHYL-1-PHENYL-4-TRIFLUOROACETYLPYRAZOLE
• TIMTEC-BB SBB010020
• 1-Phenyl-3-methyl-4-(trifluoroacetyl)-1H-pyrazol-5(2H)-one
• 5-METHYL-2-PHENYL-4-(TRIFLUOROACETYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 4-TRIFLUOROACETYL-3-METHYL-1-PHENYL-5-PYRAZOLONE 96+%
• 2,2,2-trifluoro-1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone
• CBMicro_020057
• HMS1704J12
• 5-methyl-2-phenyl-4-(2,2,2-trifluoroacetyl)-1H-pyrazol-3-one
• STK977235
• STK084960
• BAS 00341444
• AKOS015852701
• SCHEMBL14484840
• DB-043782
• (4Z)-5-methyl-2-phenyl-4-(2,2,2-trifluoro-1-hydroxyethylidene)-2,4-dihydro-3H-pyrazol-3-one
• AKOS005393408
• DTXSID70354784
• 1-phenyl-3-methyl-4-trifluoroacetyl-5-pyrazolone
• 71132-72-4
• 1691-93-6
• CCG-8128
• BIM-0019913.P001
• SPFJQQNGTPIJCY-UHFFFAOYSA-N
• (z)-3-methyl-1-phenyl-4-(2,2,2-trifluoro-1-hydroxyethylidene)-1h-pyrazol-5(4h)-one
• AKOS000610383
• SCHEMBL9781114

• MDL： MFCD00143378
• Inchi： 1S/C12H9F3N2O2/c1-7-9(10(18)12(13,14)15)11(19)17(16-7)8-5-3-2-4-6-8/h2-6,9H,1H3
• InChI Key： VXIIAPOORVGKBU-UHFFFAOYSA-N
• SMILES： N1=C(C)C(C(C(F)(F)F)=O)C(=O)N1C1=CC=CC=C1
• BRN： 5969762

Computed Properties

• Exact Mass: 270.06200
• Monoisotopic Mass: 270.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: 2.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.397
• Melting Point: 144.0 to 149.0 deg-C
• Boiling Point: 291.4°C at 760 mmHg
• Flash Point: 130°C
• Refractive Index: 1.525
• PSA: 49.74000
• LogP: 1.65730
• Solubility: Not determined
• pka: 2.87±0.70(Predicted)

4-Trifluoroacetyl-3-methyl-1-phenyl-5-pyrazolone Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

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